Cas no 759-36-4 (Diethyl isopropylmalonate)

• Product Name: Diethyl isopropylmalonate
• CAS No: 759-36-4
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• MDL: MFCD00040491
• CID: 39760
• PubChem ID: 87571617
• Update Time: 2025-05-19

Diethyl isopropylmalonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-isopropylmalonate
• Isopropylmalonic acid diethyl ester
• Diethyl isopropylmalonate
• diethyl 2-propan-2-ylpropanedioate
• DIETHYL ISO-PROPYLMALONATE
• Isopropyldiethylmalonate
• (1-methylethyl)-propanedioic acid,diethyl ester
• 1,3-diethyl 2-(propan-2-yl)propanedioate
• AC1L20QN
• AC1Q31ZR
• AC1Q31ZS
• ACMC-209p0s
• diethyl 2-(1-methylethyl)malonate
• Ethyl isopropylmalonate
• Isopropyl-malonsaeure-diaethylester
• Propanedioic acid, (1-methylethyl)-, diethyl ester
• Malonicacid, isopropyl-, diethyl ester (6CI,7CI,8CI)
• Propanedioic acid,(1-methylethyl)-, diethyl ester (9CI)
• (1-Methylethyl)propanedioic acid diethylester
• Diethyl 2-(1-methylethyl)propanedioate
• NSC 1007
• Isopropylmalonic aciddiethyl ester
• Isopropyl diethyl malonate
• Diethylisopropylmalonate
• BYQFBFWERHXONI-UHFFFAOYSA-N
• 2-isopropyl-malonic acid diethyl ester
• Malonic acid, isopropyl-, diethyl ester
• diethyl isopropyl-malonate
• diethyl iso-propylmalona
• Z756390286
• Diethyl isopropylmalonate, >=98%
• EN300-52604
• NSC-1007
• AC7748
• Propanedioic acid,2-ethyl-2-methyl-,1,3-diethyl ester
• EINECS 212-068-0
• DTXSID60226820
• I0252
• AS-59020
• Diethyl 2-isopropylmalonate #
• FT-0624792
• NSC1007
• doi:10.14272/BYQFBFWERHXONI-UHFFFAOYSA-N.2
• AMY10012
• isopropyl-malonic acid diethyl ester
• CAA04970
• InChI=1/C10H18O4/c1-5-13-9(11)8(7(3)4)10(12)14-6-2/h7-8H,5-6H2,1-4H
• AKOS002710270
• Q63392239
• A838554
• F1905-7204
• MFCD00040491
• SY023595
• NS00037742
• AI3-05608
• SCHEMBL335361
• W-104382
• 759-36-4
• 2-propan-2-ylpropanedioic acid diethyl ester
• BB 0257695
• 1,3-diethyl 2-isopropylpropanedioate
• DB-055998

• MDL： MFCD00040491
• Inchi： 1S/C10H18O4/c1-5-13-9(11)8(7(3)4)10(12)14-6-2/h7-8H,5-6H2,1-4H3
• InChI Key： BYQFBFWERHXONI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C(C)C)=O
• BRN： 1101711

Computed Properties

• Exact Mass: 202.12054
• Monoisotopic Mass: 202.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 0.981 g/mL at 25 °C(lit.)
• Boiling Point: 214°C(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Refractive Index: n20/D 1.42(lit.)
• PSA: 52.6
• LogP: 1.38480
• Solubility: Not determined

Diethyl isopropylmalonate Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：1
• Safety Instruction： S24/25
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Additional information on Diethyl isopropylmalonate

Diethyl isopropylmalonate and Its Applications in Modern Chemical Research

Diethyl isopropylmalonate, a compound with the CAS number 759-36-4, is a versatile intermediate in organic synthesis that has garnered significant attention in recent years due to its broad utility in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its ester functional groups, plays a pivotal role in the synthesis of complex molecules, making it an indispensable tool for chemists and researchers worldwide.

The structure of Diethyl isopropylmalonate consists of an isopropyl group attached to a malonic acid diester backbone. This unique configuration imparts reactivity that is highly valuable in various synthetic pathways. One of the most notable applications of this compound is in the field of drug development, where it serves as a precursor for the synthesis of heterocyclic compounds. These heterocycles are fundamental building blocks in many modern pharmaceuticals, including those used to treat chronic diseases and infections.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Diethyl isopropylmalonate has emerged as a key intermediate in these efforts. For instance, studies have demonstrated its utility in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The ability to modify the molecular structure of these drugs through the use of Diethyl isopropylmalonate allows for fine-tuning of their pharmacological properties, leading to more effective treatments.

Beyond pharmaceuticals, Diethyl isopropylmalonate finds applications in agrochemicals, where it is used to synthesize herbicides and pesticides. The compound's reactivity allows for the creation of derivatives that exhibit potent biological activity against pests while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

The role of Diethyl isopropylmalonate in material science is also noteworthy. Researchers have explored its use in the synthesis of polymers and coatings that exhibit enhanced durability and functionality. These materials are particularly valuable in industries where performance under extreme conditions is critical, such as aerospace and automotive manufacturing.

The chemical properties of CAS no 759-36-4 make it an attractive candidate for catalytic processes. Recent advancements in green chemistry have highlighted the importance of using environmentally benign solvents and catalysts. Diethyl isopropylmalonate has been investigated as a component in catalytic systems that promote efficient organic transformations while reducing waste generation.

In conclusion, the multifaceted applications of Diethyl isopropylmalonate underscore its significance in modern chemical research. From drug development to sustainable agriculture and advanced materials, this compound continues to drive innovation across multiple disciplines. As research progresses, it is likely that new applications will emerge, further solidifying its place as a cornerstone of synthetic chemistry.